8-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine

• IUPAC Name: 8-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine
• InChI: InChI=1S/C11H15NO/c1-13-11-5-4-9-3-2-6-12-8-10(9)7-11/h4-5,7,12H,2-3,6,8H2,1H3
• InChI Key: JKOHVMHTUKORNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCCNC2)C=C1
• Molecular Formula: C11H15NO
• DSSTOX Substance ID: DTXSID20573327
• Molecular Weight: 177.24 g/mol
• CAS RN: 247133-22-8

Description

8-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine is a chemical compound with the linear formula C11H15NO. It is a solid substance that should be stored in a dark place, sealed in dry, at 2-8°C.

Molecular Structure Analysis

The molecular structure of 8-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine is characterized by the presence of a benzazepine ring, which is a seven-membered cyclic compound containing nitrogen. The compound also contains a methoxy group attached to the benzazepine ring.

Physical And Chemical Properties Analysis

8-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine has a molecular weight of 177.25. It is a solid substance with a high GI absorption and BBB permeant properties. It has a Log Po/w (iLOGP) of 2.3, indicating its lipophilicity.

Scientific Research Applications

Synthesis and Derivative Studies

• Synthesis of Novel Benzotriazoloazepine Derivatives : Research led by Zhang et al. (2013) involved synthesizing new benzotriazoloazepine derivatives starting from a compound closely related to 8-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine. These derivatives were then tested for their anticonvulsant activities (Zhang et al., 2013).

• Preparation of Specific Derivatives : Ihnatenko et al. (2021) reported on the preparation of (E)-5-(Methoxyimino)-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one, which was synthesized from a precursor similar to the target compound. This study focused on determining the configuration of the compound using X-ray crystallography (Ihnatenko et al., 2021).

• Hydrogen-bonded Assembly Studies : Guerrero et al. (2014) explored the hydrogen-bonded assembly of four related benzazepine derivatives, including molecules similar to 8-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine. They studied their crystallization in different dimensions, providing insight into the molecular and crystal structures of such compounds (Guerrero et al., 2014).

X-ray Diffraction and Structural Analysis

• X-ray Diffraction Data : Macías et al. (2011) conducted a study focusing on the X-ray diffraction patterns of compounds closely related to 8-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine, shedding light on their crystalline structures and offering valuable data for further material science research (Macías et al., 2011).

• Molecular Structure Analysis : Denne and Mackay (1972) investigated the crystal and molecular structure of a compound closely related to 8-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine. They provided detailed analysis of the molecular skeleton and its planar nature, contributing to a deeper understanding of such compounds' structural properties (Denne & Mackay, 1972).

Conformational and Cycloaddition Studies

• Conformational Analysis : Lachapelle and St-Jacques (1987) conducted a conformational analysis of 3-substituted-2,3,4,5-tetrahydro-1-benzoxepin, a structure similar to the target compound. Their research using dynamic nuclear magnetic resonance provided insights into the viable conformational forms of such molecules (Lachapelle & St-Jacques, 1987).

• Cycloaddition Reactions : Saito et al. (1984) explored the cycloaddition reactions of azepines and diazepines with conjugated double bonds, which are structurally related to 8-Methoxy-2,3,4,5-tetrahydro-1H-benzo[c]azepine. This research contributes to the understanding of how these compounds react under certain conditions, useful in synthetic chemistry (Saito et al., 1984).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation or serious eye irritation. The precautionary statements associated with it include P264, P280, P302+P352, P305+P351+P338, P332+P313, P337+P313, and P362.

Synthesis routes and methods

Procedure details

To a solution of lithium aluminum hydride (3.07 g) in tetrahydrofuran (60 ml) was dropwise added a solution of 8-methoxy-2,3,4,5-tetrahydrobenz[c]azepin-1-one (4.42 g) in 1,4-dioxane (30 ml) with ice-cooling and the mixture was refluxed for 20 hours. After completion of the reaction, 20% aqueous sodium hydroxide solution was added dropwise with ice-cooling, and the mixture was stirred at room temperature for 1 hour. After completion of the reaction, the reaction mixture was filtrated, and the solvent was evaporated and the residue was dried under reduced pressure to give the title compound (4.05 g).